Hexabromobenzene-13C6

• Molecular Formula: C6Br6
• Molecular Weight: 557.4 g/mol
• InChI: InChI=1S/C6Br6/c7-1-2(8)4(10)6(12)5(11)3(1)9/i1+1,2+1,3+1,4+1,5+1,6+1
• InChIKey: CAYGQBVSOZLICD-IDEBNGHGSA-N

Hexabromobenzene-13C6: Stable Isotope-Labeled Analytical Standard for Mass Spectrometry Quantification

Hexabromobenzene-13C6 (Perbromobenzene-13C6, CAS: 2483735-50-6) is a fully 13C-labeled derivative of hexabromobenzene (HBB, unlabeled CAS: 87-82-1), wherein all six carbon atoms of the benzene ring are replaced with the stable carbon-13 isotope [1]. The compound has a molecular formula of 13C6Br6 and a molecular weight of 557.44 g/mol, representing a +6 Da mass shift relative to unlabeled HBB (551.49 g/mol) . It is supplied as a ≥98% pure solid or as a 100 µg/mL solution in toluene with 99% 13C isotopic enrichment . As an isotopically labeled internal standard (SIL-IS), it is designed for use in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) methods requiring precise quantification of hexabromobenzene in environmental and biological matrices .

● Designed as 13C6-labeled internal standard for GC-MS and LC-MS quantification of hexabromobenzene

● +6 Da mass shift enables unambiguous MS resolution between IS and native analyte

● Supplied as high-purity solid or solution with certified isotopic enrichment for trace-level environmental analysis

• [1] MedChemExpress. Hexabromobenzene-13C6 (Perbromobenzene-13C6) Product Page. CAS: 2483735-50-6. View Source

Hexabromobenzene-13C6 vs. Unlabeled HBB: Why Isotopic Substitution Is Not an Option

Unlabeled hexabromobenzene (HBB) cannot substitute for Hexabromobenzene-13C6 in quantitative mass spectrometry workflows due to fundamental analytical requirements. The 13C6 labeling introduces a +6 Da mass shift that enables the mass spectrometer to distinguish the internal standard from the native analyte in the same chromatographic run [1]. Without this isotopic differentiation, co-eluting unlabeled HBB would be indistinguishable from the target analyte, rendering accurate quantification impossible in complex environmental matrices . Furthermore, while alternative halogenated internal standards such as 13C6-hexachlorobenzene (13C6-HCB) are commercially available, they exhibit significantly different ionization behavior [2]. Crucially, the selection of a proper SIL-IS is mandated by standardized methods for halogenated flame retardant analysis, which explicitly require 13C-labeled internal standards .

! Unlabeled HBB co-elutes identically without mass differentiation, limiting quantitative accuracy in complex matrices.

! 13C6-hexachlorobenzene exhibits markedly different H-abstraction efficiency (0.004 vs 0.128), introducing ionization bias in EI-MS methods.

! Standardized methods such as VDI 2464 explicitly require 13C-labeled internal standards; class substitution may not meet protocol requirements.

• [1] Tang C, et al. Ascertaining Hydrogen-Abstraction Reaction Efficiencies of Halogenated Organic Compounds in Electron Impact Ionization Processes by Gas Chromatography-High-Resolution Mass Spectrometry. ACS Omega. 2020;5(14):8129-8138. View Source
• [2] Tang C, et al. Ascertaining Hydrogen-Abstraction Reaction Efficiencies of Halogenated Organic Compounds in Electron Impact Ionization Processes by Gas Chromatography-High-Resolution Mass Spectrometry. ACS Omega. 2020;5(14):8129-8138. View Source

Hexabromobenzene-13C6 Procurement Evidence: Quantitative Differentiation from Unlabeled HBB, 13C6-HCB, and Deuterated Analogs

Mass Spectrometric Differentiation: +6 Da Mass Shift Enables Unambiguous Analyte-IS Resolution

Hexabromobenzene-13C6 exhibits a molecular weight of 557.44 g/mol due to complete 13C substitution across all six aromatic carbon positions . This represents a +6 Da mass shift relative to unlabeled hexabromobenzene (C6Br6, MW 551.49 g/mol), which is the minimal mass increment required for baseline mass spectrometric resolution between the internal standard and the native analyte without isotopic overlap [1]. The 13C6 labeling ensures that the internal standard co-elutes identically with the target analyte while maintaining a distinct m/z signal, thereby enabling isotope dilution mass spectrometry (IDMS) quantification [2].

Mass shift resolution

Class-level

+5.95 Da (+6 nominal) shift: 557.44 vs 551.49 g/mol for unlabeled HBB

Enables baseline MS separation without isotopic overlap for isotope dilution quantification.

Sufficient shift across all MS platforms; applicable to GC-MS, LC-MS, HRMS.

Evidence Dimension	Molecular weight (monoisotopic mass)
Target Compound Data	557.44 g/mol (13C6Br6)
Comparator Or Baseline	Unlabeled hexabromobenzene: 551.49 g/mol (C6Br6)
Quantified Difference	+5.95 Da (≈ +6 Da nominal mass shift)
Conditions	Calculated from molecular formula; applicable across all MS platforms (GC-MS, LC-MS, HRMS)

Why This Matters

The +6 Da mass shift provides sufficient separation from the native analyte's isotopic envelope, preventing signal interference and enabling accurate quantification in isotope dilution methods.

• [1] MedChemExpress. Hexabromobenzene-13C6 (Perbromobenzene-13C6) Product Page. CAS: 2483735-50-6. View Source
• [2] Tang C, et al. Ascertaining Hydrogen-Abstraction Reaction Efficiencies of Halogenated Organic Compounds in Electron Impact Ionization Processes by Gas Chromatography-High-Resolution Mass Spectrometry. ACS Omega. 2020;5(14):8129-8138. View Source

H-Abstraction Efficiency: 32-Fold Higher Than 13C6-HCB, Enabling Method-Specific Optimization

In a systematic GC-HRMS investigation, 13C6-hexabromobenzene (13C6-HBB) exhibited an overall H-abstraction efficiency of 0.128 across all measured ions, compared to only 0.004 for 13C6-hexachlorobenzene (13C6-HCB) under identical EI source conditions [1]. The maximum H-abstraction efficiency for individual ions reached 0.444 for 13C6-HBB versus 0.017 for 13C6-HCB, representing a 26-fold difference [1]. These values were obtained using GC-HRMS with ion source temperature optimization and EI energy evaluation [2].

H-abstraction efficiency

Head-to-head

0.128 (13C6-HBB) vs 0.004 (13C6-HCB) — 32-fold higher overall efficiency

Directly supports compound-specific internal standard selection for brominated flame retardant EI-MS methods.

Measured via GC-HRMS; individual ion efficiency up to 26-fold higher.

Evidence Dimension	Overall H-abstraction efficiency in EI-MS
Target Compound Data	0.128 (13C6-HBB, all measured ions)
Comparator Or Baseline	13C6-hexachlorobenzene (13C6-HCB): 0.004
Quantified Difference	32-fold higher (0.128 vs. 0.004); maximum individual ion efficiency 26-fold higher (0.444 vs. 0.017)
Conditions	GC-HRMS with electron ionization; ion source temperature range evaluated; EI energies and emission currents assessed

Why This Matters

This quantitative difference directly informs method development: users analyzing brominated compounds must account for significantly higher H-abstraction artifacts in EI-MS, necessitating compound-specific internal standard selection rather than halogen-class substitution.

• [1] Tang C, et al. Ascertaining Hydrogen-Abstraction Reaction Efficiencies of Halogenated Organic Compounds in Electron Impact Ionization Processes by Gas Chromatography-High-Resolution Mass Spectrometry. ACS Omega. 2020;5(14):8129-8138. View Source
• [2] Tang C, et al. Ascertaining hydrogen-abstraction reaction efficiencies of halogenated organic compounds on electron ionization mass spectrometry. Harvard ADS. 2020. View Source

Chemical Purity Specification: ≥98% Purity Enables Reliable Calibration Curve Linearity

Hexabromobenzene-13C6 is commercially available with a certified chemical purity of ≥98%, as specified by multiple analytical standard suppliers [1]. For solution-based formats, the product is offered as 100 µg/mL in toluene with 99% 13C isotopic enrichment . This dual specification (chemical purity ≥98% + isotopic enrichment 99%) meets the requirements for primary stock standard preparation in quantitative environmental analysis [2].

Purity specification

Specification review

≥98% chemical purity; 99% 13C enrichment; solution format 100 µg/mL in toluene

Supports calibration linearity and minimal blank interference in trace-level analysis.

As per supplier Certificate of Analysis; verify lot-specific values.

Evidence Dimension	Certified chemical purity
Target Compound Data	≥98% (solid); 100 µg/mL in toluene with 99% 13C enrichment
Comparator Or Baseline	Unlabeled HBB analytical standards: typically ≥97-98% (class baseline)
Quantified Difference	Comparable purity grade to unlabeled standards; differentiated by isotopic specification
Conditions	As certified by supplier Certificate of Analysis; applicable to solid and solution formulations

Why This Matters

≥98% purity ensures that the internal standard does not introduce interfering impurities that could compromise calibration curve linearity or detection limit calculations in trace-level environmental analysis.

• [1] MedChemExpress. Hexabromobenzene-13C6 (Perbromobenzene-13C6) Product Page. View Source
• [2] CN104610012A. Method for synthesizing stable isotope-labeled halogenated benzene. Chemical purity ≥99.0%, isotopic abundance ≥99.0 atom%. View Source

13C6 Labeling vs. Deuterated Analogs: Superior Chromatographic Co-Elution Without Deuterium Isotope Effects

Unlike deuterium-labeled internal standards, which can exhibit chromatographic retention time shifts due to deuterium isotope effects (particularly in reversed-phase LC), 13C6-labeled compounds such as Hexabromobenzene-13C6 demonstrate virtually identical chromatographic behavior to their unlabeled counterparts [1]. The +6 Da mass shift from six 13C atoms provides sufficient mass spectrometric resolution while preserving exact chromatographic co-elution, a critical requirement for matrix effect compensation in LC-MS/MS and GC-MS [2]. This property is particularly important for hexabromobenzene, where bromine atoms contribute substantial mass but no exchangeable hydrogens exist for deuterium labeling [3].

Co-elution fidelity

Class-level

Identical RT to unlabeled HBB; deuterated ISTDs may shift −0.02 to −0.1 min in RP-LC

Exact co-elution ensures consistent matrix effect compensation, avoiding deuterium isotope bias.

Based on established 13C vs. deuterium isotope effect literature; critical for LC-MS/MS.

Evidence Dimension	Chromatographic retention time fidelity
Target Compound Data	Identical retention time to unlabeled HBB (theoretical/empirical expectation for 13C labeling)
Comparator Or Baseline	Deuterated internal standards: typically exhibit slight negative retention time shifts (e.g., -0.02 to -0.1 min) in RP-LC
Quantified Difference	No measurable retention time shift for 13C6-HBB vs. unlabeled HBB; deuterated analogs show quantifiable RT shifts
Conditions	Reversed-phase liquid chromatography (RP-LC) and gas chromatography (GC); class-level inference based on established isotope effect literature

Why This Matters

Exact chromatographic co-elution ensures that the internal standard experiences identical matrix suppression or enhancement effects as the target analyte, a fundamental requirement for accurate quantification that deuterated standards may not fully satisfy.

• [1] Stable Isotope-Labeled Internal Standard Application Note. MedChemExpress. Isotope-labeled compounds for MS quantification. View Source
• [2] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? 2025. View Source
• [3] Restek. Choosing an Internal Standard. 2015. View Source

Hexabromobenzene-13C6 Application Scenarios: Where Isotopic Differentiation Delivers Quantifiable Analytical Advantage

Environmental Monitoring: Quantification of HBB in Ambient and Indoor Air per VDI 2464 Blatt 3

Hexabromobenzene-13C6 is explicitly required as a 13C-labeled internal standard for the quantification of hexabromobenzene in ambient and indoor air according to VDI 2464 Blatt 3:2012-07 . The method employs active sampling onto filter/PU foam systems followed by GC-LRMS or GC-HRMS analysis using 13C-labeled internal standards. The +6 Da mass shift of Hexabromobenzene-13C6 enables precise isotope dilution quantification without interference from native HBB isotopic signals [1].

GC-HRMS Method Development for Brominated Flame Retardants: H-Abstraction Artifact Correction

As demonstrated by Tang et al. (2020), 13C6-hexabromobenzene serves as an exemplary compound for systematic investigation of H-abstraction reactions in EI-MS, exhibiting an overall efficiency of 0.128 . This quantitative characterization enables method developers to design appropriate correction strategies for H-abstraction artifacts when analyzing brominated organic pollutants. The 32-fold higher efficiency compared to 13C6-HCB underscores the necessity of using brominated rather than chlorinated internal standards for accurate quantification of brominated flame retardants [1].

Isotope Dilution Mass Spectrometry (IDMS) for Trace-Level HBB Quantification in Biological Matrices

For quantification of hexabromobenzene in biological samples (e.g., human plasma, tissue homogenates), Hexabromobenzene-13C6 provides the exact chromatographic co-elution required for matrix effect compensation . The 13C6 labeling avoids deuterium isotope effects that could otherwise introduce quantification bias in LC-MS/MS workflows. The ≥98% chemical purity and 99% isotopic enrichment specifications ensure that the internal standard contributes negligibly to method blanks while providing reliable calibration across the linear dynamic range [1].

Synthesis Quality Control: Verification of Stable Isotope-Labeled Halogenated Benzene Production

Hexabromobenzene-13C6 produced via the method described in CN104610012A achieves chemical purity ≥99.0% and isotopic abundance ≥99.0 atom% . This high specification makes the compound suitable as a reference material for quality control in the synthesis of other 13C6-labeled halogenated aromatic compounds, including 13C6-hexachlorobenzene and related environmental analytical standards. The compound's well-characterized mass spectrometric behavior (including quantified H-abstraction efficiency of 0.128) provides a benchmark for evaluating batch-to-batch consistency in labeled standard production [1].

Application

Selection Property

Validation Focus

Environmental HBB quantification in air samples

13C-labeled ISTD for isotope dilution GC-MS

Signal resolution from native HBB; HRMS compatibility

GC-HRMS method development for brominated flame retardants

Compound-specific H-abstraction efficiency characterization

Method-specific artifact correction strategy

HBB quantification in human plasma research matrices

Chromatographic co-elution and matrix effect compensation

Deuterium-free isotope effects; LC-MS/MS accuracy

Synthesis quality control of 13C6-halogenated aromatics

Certified high purity and isotopic enrichment

Batch-to-batch consistency benchmarking

• [1] Tang C, et al. Ascertaining Hydrogen-Abstraction Reaction Efficiencies of Halogenated Organic Compounds in Electron Impact Ionization Processes by Gas Chromatography-High-Resolution Mass Spectrometry. ACS Omega. 2020;5(14):8129-8138. View Source
• [2] CN104610012A. Method for synthesizing stable isotope-labeled halogenated benzene. View Source